Cas no 140220-05-9 (Phenol,2-fluoro-4-(methylthio)-)

Phenol,2-fluoro-4-(methylthio)- structure
140220-05-9 structure
Product Name:Phenol,2-fluoro-4-(methylthio)-
CAS No:140220-05-9
MF:C7H7FOS
MW:158.193284273148
CID:102081
PubChem ID:13881868
Update Time:2025-04-18

Phenol,2-fluoro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-fluoro-4-(methylthio)-
    • 2-fluoro-4-methylsulfanylphenol
    • 2-FLUORO-4-(METHYLTHIO)PHENOL
    • 2-FLUORO-4-(METHYLSULFANYL)PHENOL
    • 2-fluoro-4-methylsulfanyl phenol
    • MHMAXEQZZBOSTQ-UHFFFAOYSA-N
    • Phenol, 2-fluoro-4-(methylthio)-
    • SCHEMBL3848854
    • MB25631
    • DTXSID901307838
    • 4-methylsulfanyl-2-fluoro-phenol
    • 140220-05-9
    • Inchi: 1S/C7H7FOS/c1-10-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
    • InChI Key: MHMAXEQZZBOSTQ-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C=1)F)O

Computed Properties

  • Exact Mass: 158.02021
  • Monoisotopic Mass: 158.02016418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23
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